Cas no 1261675-20-0 (3,3'-Dibromo-4'-hydroxypropiophenone)

• Product Name: 3,3'-Dibromo-4'-hydroxypropiophenone
• CAS No: 1261675-20-0
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 4938480
• Update Time: 2025-05-19

3,3'-Dibromo-4'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3,3'-Dibromo-4'-hydroxypropiophenone

• Inchi： 1S/C9H8Br2O2/c10-4-3-8(12)6-1-2-9(13)7(11)5-6/h1-2,5,13H,3-4H2
• InChI Key： JYHBEIQINQQQHK-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)Br)O)=O

Computed Properties

• Exact Mass: 307.88706 g/mol
• Monoisotopic Mass: 305.88910 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 307.97

Additional information on 3,3'-Dibromo-4'-hydroxypropiophenone

Professional Introduction to 3,3'-Dibromo-4'-hydroxypropiophenone (CAS No. 1261675-20-0)

3,3'-Dibromo-4'-hydroxypropiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1261675-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, characterized by its brominated and hydroxyl-substituted phenolic structure, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular framework, featuring a propiophenone core, contributes to its reactivity and utility in various synthetic pathways.

The structural motif of 3,3'-Dibromo-4'-hydroxypropiophenone positions it as a versatile building block for the synthesis of more complex molecules. The presence of two bromine atoms at the 3-position and a hydroxyl group at the 4'-position enhances its potential for further functionalization through cross-coupling reactions, oxidation processes, and other organic transformations. These features are particularly relevant in the development of fine chemicals and pharmaceuticals, where precise control over molecular architecture is essential.

In recent years, research involving 3,3'-Dibromo-4'-hydroxypropiophenone has expanded into novel applications, particularly in the realm of photodynamic therapy (PDT) and advanced material synthesis. The compound's ability to undergo photochemical reactions under specific wavelengths of light has been explored for its potential in generating reactive oxygen species (ROS), which are critical in therapeutic interventions. Studies have demonstrated its efficacy in designing photosensitizers that can target specific biological markers, offering a promising approach in oncology and inflammatory disease treatment.

Moreover, the bromine substituents in 3,3'-Dibromo-4'-hydroxypropiophenone facilitate its use as a precursor in polymer chemistry. Researchers have leveraged these reactive sites to develop novel polymers with enhanced thermal stability and mechanical strength. Such materials are increasingly relevant in industries requiring high-performance polymers for applications ranging from aerospace to electronics. The hydroxyl group also allows for further modifications, enabling the creation of copolymers with tailored properties for specific industrial needs.

The pharmaceutical industry has been particularly keen on exploring the synthetic potential of 3,3'-Dibromo-4'-hydroxypropiophenone due to its role as an intermediate in drug development. Its structural features are conducive to forming complex heterocyclic compounds that exhibit pharmacological activity. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atoms provide handles for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing biaryl structures found in many bioactive molecules.

Recent advancements in green chemistry have also highlighted the importance of optimizing synthetic routes using 3,3'-Dibromo-4'-hydroxypropiophenone while minimizing environmental impact. Innovations in catalytic systems and solvent-free reactions have enabled more sustainable production methods. These efforts align with global initiatives to promote eco-friendly chemical synthesis, ensuring that the compound's utility is harnessed responsibly.

The compound's reactivity also makes it a valuable tool in analytical chemistry. Its ability to participate in selective interactions with other molecules allows for its use as a probe or ligand in spectroscopic studies and chromatographic separations. Such applications contribute to a deeper understanding of molecular interactions at the atomic level, which is crucial for advancing both theoretical chemistry and applied research.

In conclusion, 3,3'-Dibromo-4'-hydroxypropiophenone (CAS No. 1261675-20-0) represents a multifaceted compound with broad implications across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical development to advanced material engineering. As research continues to uncover new methodologies and applications for this compound, its significance is expected to grow further, solidifying its role as a cornerstone molecule in modern chemical synthesis.